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Compound of Interest

Compound Name: Butyronitrile

Cat. No.: B089842 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of butyronitrile in a laboratory

setting. The following information is presented in a question-and-answer format to directly

address potential issues and ensure user safety.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with butyronitrile?

A1: Butyronitrile is a highly flammable liquid and vapor that is fatal if swallowed or inhaled and

toxic in contact with skin.[1] It can cause serious eye irritation and damage to organs.[1] The

vapor can form explosive mixtures with air, and it may decompose upon heating or contact with

acids and hot surfaces to produce highly toxic hydrogen cyanide and nitrogen oxides.[2][3]

Q2: What are the immediate symptoms of butyronitrile exposure?

A2: Acute exposure to butyronitrile can irritate the skin, eyes, nose, and throat, leading to

coughing and wheezing.[4] High exposure may cause headache, nausea, vomiting, weakness,

confusion, dizziness, tremors, convulsions, and a bluish discoloration of the skin (cyanosis),

which can be fatal.[4]

Q3: What personal protective equipment (PPE) is mandatory when handling butyronitrile?

A3: Appropriate PPE is critical to ensure safety. This includes:
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Eye/Face Protection: Safety glasses, safety goggles, and a face shield.[1] Contact lenses

should not be worn.[4]

Hand Protection: Impervious gloves must be worn.[1]

Skin and Body Protection: Impervious protective clothing is required to prevent skin contact.

[1]

Respiratory Protection: A gas mask or a self-contained breathing apparatus should be used.

[1] In situations with potential for high exposure, a MSHA/NIOSH-approved supplied-air

respirator with a full facepiece is necessary.[4]

Q4: How should butyronitrile be properly stored in the laboratory?

A4: Butyronitrile must be stored in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[4][5][6] Containers should be kept tightly

closed and may require storage under an inert gas to protect from moisture.[1][7] It should be

stored locked up and separated from incompatible materials.[1][2]

Q5: What materials are incompatible with butyronitrile?

A5: Butyronitrile is incompatible with strong acids (e.g., hydrochloric, sulfuric, nitric), strong

bases (e.g., sodium hydroxide, potassium hydroxide), strong oxidizing agents (e.g.,

perchlorates, peroxides, nitrates), and strong reducing agents.[4][5][6][8][9] Violent reactions

can occur when mixed with these substances.[2][3]

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact

Problem: Butyronitrile has been splashed on the skin or in the eyes.

Solution:

Skin Contact: Immediately remove all contaminated clothing.[7][10] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[5][11] Seek immediate medical

attention.[4]
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical

attention.

Scenario 2: Inhalation Exposure

Problem: A researcher is feeling dizzy or unwell after working with butyronitrile, suggesting

potential inhalation.

Solution:

Immediately move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[10][11]

If breathing has stopped, perform artificial respiration.[11]

Call for immediate medical assistance.[5][10]

If symptoms of cyanide poisoning develop, amyl nitrite capsules may be administered by

trained personnel. A cyanide antidote kit should be readily available.[4]

Scenario 3: Small Spill in the Laboratory

Problem: A small amount of butyronitrile has been spilled on a lab bench.

Solution:

Evacuate non-essential personnel from the area and ensure adequate ventilation.[1]

Remove all sources of ignition.[3][5]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or a

universal binder.[5] Do not use combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5][11]
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Clean the spill area thoroughly.

Dispose of the waste according to local regulations.[7][12]

Scenario 4: Fire Involving Butyronitrile

Problem: A fire has started in an area where butyronitrile is stored or being used.

Solution:

Butyronitrile is a dangerous fire hazard.[4] In case of fire, use dry chemical, CO2, water

spray, or alcohol-resistant foam extinguishers.[4]

Poisonous gases, including hydrogen cyanide and nitrogen oxides, are produced in a fire.

[4]

Containers may explode when heated.[4] Use water spray to keep fire-exposed containers

cool.[4]

Only personnel trained and equipped as per OSHA 1910.156 should attempt to fight the

fire.[4]

Quantitative Data Summary
Physical and Chemical Properties

Property Value

Flash Point 17°C (62.6°F)[2]

Boiling Point 116-117°C[13]

Auto-ignition Temperature 501°C (933.8°F)

Lower Flammability Limit 1.65%[2]

Vapor Pressure 23 mm Hg at 25°C[2]

Solubility in Water Slightly soluble[9][11]
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Exposure Limits

Organization Limit

NIOSH (REL)
8 ppm (22 mg/m³) averaged over a 10-hour

workshift[4]

Experimental Protocols
Procedure for Safely Dispensing Butyronitrile

Preparation:

Ensure the work area is a well-ventilated chemical fume hood.

Verify that an emergency shower and eyewash station are readily accessible.[5][6]

Remove all potential ignition sources from the vicinity.[4]

Don the required PPE: safety goggles, face shield, impervious gloves, and a lab coat.

Dispensing:

Ground and bond the container and receiving equipment to prevent static discharge.[2][4]

[7]

Use only non-sparking tools to open and handle containers.[2][4]

Slowly and carefully transfer the required amount of butyronitrile to the receiving vessel.

Avoid splashing.

Post-Dispensing:

Securely close both the source and receiving containers.

Wipe down any minor drips on the exterior of the containers with a suitable absorbent

material.
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Properly dispose of any contaminated materials.

Wash hands thoroughly after handling.[1]

Procedure for Safe Dilution of Butyronitrile

Preparation:

Follow all preparation steps outlined in the "Safely Dispensing Butyronitrile" protocol.

Select a solvent that is compatible with butyronitrile.

Dilution:

In a chemical fume hood, add the calculated amount of the chosen solvent to the reaction

vessel.

Slowly and with constant stirring, add the butyronitrile to the solvent. Never add the

solvent to the butyronitrile to avoid localized heating.

Post-Dilution:

Seal the container with the diluted solution.

Label the container clearly with the contents and concentration.

Clean all equipment used in the process.

Dispose of any waste materials according to institutional guidelines.
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Safe Handling and Storage Workflow for Butyronitrile

Preparation
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Storage Cleanup and Waste Disposal

Emergency Procedures
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Ground and Bond Containers
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Exposure (Skin/Eye/Inhalation)

If Exposure Occurs

Fire
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Store in a Cool, Dry, Well-Ventilated Area

Proceed to Storage

Clean Work Area

Proceed to Cleanup

Separate from Incompatibles

Store Locked Up

Dispose of Contaminated Materials Properly
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Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling and storage of butyronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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